Cas no 156713-08-5 (2-(1R)-1-hydroxyethylphenol)

• Product name: 2-(1R)-1-hydroxyethylphenol
• CAS No: 156713-08-5
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 5775449
• PubChem ID: 12318664

2-(1R)-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1836527
• 2-[(1R)-1-hydroxyethyl]phenol
• AKOS012669759
• 156713-08-5
• (R)-2-(1-Hydroxyethyl)phenol
• Benzenemethanol, 2-hydroxy-α-methyl-, (αR)-
• 2-[(R)-1-Hydroxyethyl]phenol
• 2-(1R)-1-hydroxyethylphenol

• Inchi： 1S/C8H10O2/c1-6(9)7-4-2-3-5-8(7)10/h2-6,9-10H,1H3/t6-/m1/s1
• InChI Key： JVNCFFFHVBWVBR-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 237.6±7.0 °C(Predicted)
• pka: 10.12±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids